4-((4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)sulfonyl)benzenesulfonamide

• IUPAC Name: 4-[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]sulfonylbenzenesulfonamide
• InChI: InChI=1S/C18H23N3O4S3/c19-27(22,23)16-1-3-17(4-2-16)28(24,25)21-10-5-15(6-11-21)20-9-7-18-14(13-20)8-12-26-18/h1-4,8,12,15H,5-7,9-11,13H2,(H2,19,22,23)
• InChI Key: DUCMFZVOFRJBHK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC3=C(C2)C=CS3)S(=O)(=O)C4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C18H23N3O4S3
• Molecular Weight: 441.6 g/mol

Description

4-((4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)sulfonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H23N3O4S3 and its molecular weight is 441.58. The purity is usually 95%.
BenchChem offers high-quality 4-((4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)sulfonyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)sulfonyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Physicochemical Studies

Research has delved into the structural characterization of sulfonamide derivatives and their solvates, revealing insights into their conformational polymorphs and solvate structures. For example, the X-ray crystal structures of sulfapyridine solvates have been determined, showcasing different conformational polymorphs and highlighting the role of hydrogen-bonding networks in their structures (Pratt, Hutchinson, & Stevens, 2011). Such studies are crucial for understanding the molecular basis of drug action and for designing new drugs with improved efficacy and pharmacokinetic properties.

Synthesis and Characterization of Novel Derivatives

The synthesis and characterization of new sulfonamide derivatives with potential applications in various fields have been a significant focus. For instance, novel zinc(II) phthalocyanines with benzenesulfonamide derivative substituents have been synthesized, and their photophysical and photochemical properties explored, particularly for photocatalytic applications (Öncül, Öztürk, & Pişkin, 2021). These compounds are of interest due to their photosensitizing abilities, which are suitable for applications such as the treatment of cancer through photodynamic therapy.

Pharmacological Applications

Sulfonamides incorporating various functional groups have been investigated for their inhibitory activity against human carbonic anhydrase isozymes, which are targets for the treatment of conditions such as glaucoma, epilepsy, and cancer. Research has identified sulfonamides that exhibit low nanomolar inhibitory activity against specific isozymes, indicating potential for therapeutic applications (Alafeefy, Abdel‐Aziz, Vullo, Al-Tamimi, Awaad, Mohamed, Capasso, & Supuran, 2015). This highlights the relevance of sulfonamide derivatives in drug discovery and development.

Anticancer Activity

The anticancer activity of sulfonamide derivatives has been evaluated, with some compounds showing promising results against various cancer cell lines. For example, novel indenopyridine derivatives have been synthesized and demonstrated significant potency against breast cancer cell lines, underscoring the potential of sulfonamide derivatives in cancer treatment (Ghorab & Al-Said, 2012).